molecular formula C9H12BrNZn B14889123 (4-Dimethylaminomethyl)phenylZinc bromide

(4-Dimethylaminomethyl)phenylZinc bromide

Cat. No.: B14889123
M. Wt: 279.5 g/mol
InChI Key: PXKGMONOXBQDNJ-UHFFFAOYSA-M
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Description

(4-Dimethylaminomethyl)phenylzinc bromide, 0.50 M in tetrahydrofuran (THF), is an organozinc compound widely used in organic synthesis. This compound is known for its reactivity and versatility, making it a valuable reagent in various chemical transformations.

Properties

Molecular Formula

C9H12BrNZn

Molecular Weight

279.5 g/mol

IUPAC Name

bromozinc(1+);N,N-dimethyl-1-phenylmethanamine

InChI

InChI=1S/C9H12N.BrH.Zn/c1-10(2)8-9-6-4-3-5-7-9;;/h4-7H,8H2,1-2H3;1H;/q-1;;+2/p-1

InChI Key

PXKGMONOXBQDNJ-UHFFFAOYSA-M

Canonical SMILES

CN(C)CC1=CC=[C-]C=C1.[Zn+]Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Dimethylaminomethyl)phenylzinc bromide typically involves the reaction of (4-Dimethylaminomethyl)phenyl bromide with zinc in the presence of a suitable solvent like THF. The reaction is carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

(4-Dimethylaminomethyl)phenyl bromide+Zn(4-Dimethylaminomethyl)phenylzinc bromide\text{(4-Dimethylaminomethyl)phenyl bromide} + \text{Zn} \rightarrow \text{(4-Dimethylaminomethyl)phenylzinc bromide} (4-Dimethylaminomethyl)phenyl bromide+Zn→(4-Dimethylaminomethyl)phenylzinc bromide

Industrial Production Methods: In industrial settings, the production of (4-Dimethylaminomethyl)phenylzinc bromide is scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves precise control of temperature, pressure, and reactant concentrations to optimize the reaction efficiency.

Chemical Reactions Analysis

Types of Reactions: (4-Dimethylaminomethyl)phenylzinc bromide undergoes various types of reactions, including:

    Nucleophilic Substitution: Reacts with electrophiles to form new carbon-carbon bonds.

    Oxidation: Can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Can participate in reduction reactions to form alcohols.

Common Reagents and Conditions:

    Electrophiles: Alkyl halides, acyl chlorides, and epoxides.

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

    Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Major Products: The major products formed from these reactions include substituted aromatic compounds, alcohols, and ketones, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(4-Dimethylaminomethyl)phenylzinc bromide is utilized in various scientific research applications, including:

    Chemistry: Used as a reagent in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

    Biology: Employed in the modification of biomolecules for studying biological pathways and mechanisms.

    Medicine: Investigated for its potential in drug development and synthesis of active pharmaceutical ingredients.

    Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Dimethylaminomethyl)phenylzinc bromide involves its role as a nucleophile in chemical reactions. The compound’s zinc center coordinates with the electrophilic carbon, facilitating the formation of new carbon-carbon bonds. This process is crucial in various synthetic pathways, enabling the construction of complex molecular architectures.

Comparison with Similar Compounds

  • Phenylzinc bromide
  • (4-Methylphenyl)zinc bromide
  • (4-Methoxyphenyl)zinc bromide

Comparison: (4-Dimethylaminomethyl)phenylzinc bromide is unique due to the presence of the dimethylaminomethyl group, which enhances its nucleophilicity and reactivity compared to other similar compounds. This makes it particularly useful in reactions requiring high reactivity and selectivity.

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